Cas no 2199866-55-0 (N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide)

• Product Name: N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide
• CAS No: 2199866-55-0
• MF: C₁₆H₁₉ClFN₃O₃
• MW: 355.791766405106
• CID: 5410715
• PubChem ID: 145907932
• Update Time: 2025-08-03

N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2712069347
• EN300-26589757
• N-({[4-chloro-3-fluoro-2-(morpholin-4-yl)phenyl]carbamoyl}methyl)-N-methylprop-2-enamide
• 2199866-55-0
• N-[2-(4-Chloro-3-fluoro-2-morpholin-4-ylanilino)-2-oxoethyl]-N-methylprop-2-enamide
• N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide

• Inchi： 1S/C16H19ClFN3O3/c1-3-14(23)20(2)10-13(22)19-12-5-4-11(17)15(18)16(12)21-6-8-24-9-7-21/h3-5H,1,6-10H2,2H3,(H,19,22)
• InChI Key： CELHLIIMJBJJLT-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1=CC=C(Cl)C(F)=C1N1CCOCC1)=O)C)(=O)C=C

Computed Properties

• Exact Mass: 355.1098973g/mol
• Monoisotopic Mass: 355.1098973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.0±50.0 °C(Predicted)
• pka: 11.72±0.70(Predicted)

Additional information on N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide

N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide: A Comprehensive Overview

The compound with CAS No. 2199866-55-0, known as N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide is characterized by its complex molecular structure, which includes a 4-chloro group, a 3-fluoro group, and a 4-morpholinyl substituent attached to a phenyl ring. These substituents contribute to the compound's pharmacokinetic properties, including its bioavailability and metabolic stability. The presence of the morpholinyl group is particularly notable, as it has been shown to enhance the compound's ability to interact with specific biological targets.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies have revealed that N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as a therapeutic agent. For instance, studies published in 2023 have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as Stille coupling and Mitsunobu reaction, has enabled chemists to achieve high yields and purity levels. These methods are critical for ensuring the compound's suitability for preclinical testing and eventual clinical trials.

In terms of applications, N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide has shown particular promise in the treatment of chronic inflammatory diseases. Its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses, has been extensively studied. Recent experiments have demonstrated that this compound can significantly reduce inflammation in animal models, providing a strong foundation for further research.

Another area of interest is the compound's potential role in cancer therapy. Emerging evidence suggests that N-[2-[[4-Chloro-3-fluoro-2-(4-morpholinyl)phenyl]amino]-2-o...